2-Hydrazinyl-5-(piperidine-1-sulfonyl)pyridine

• IUPAC Name: (5-piperidin-1-ylsulfonylpyridin-2-yl)hydrazine
• InChI: InChI=1S/C10H16N4O2S/c11-13-10-5-4-9(8-12-10)17(15,16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,11H2,(H,12,13)
• InChI Key: HJXKJGDGWPGQCK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CN=C(C=C2)NN
• Molecular Formula: C10H16N4O2S
• DSSTOX Substance ID: DTXSID701332497
• Molecular Weight: 256.33 g/mol
• Solubility: 31.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 627839-89-8

Description

2-Hydrazinyl-5-(piperidine-1-sulfonyl)pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of protein kinase CK2, an enzyme that plays a critical role in various cellular processes. The compound has been shown to have promising effects in cancer treatment, as well as in the treatment of other diseases such as Alzheimer's and Parkinson's. In

Scientific Research Applications

Medicinal Chemistry and Applications

Pyridine Derivatives in Medicine

Pyridine and its derivatives are significant in various fields, particularly in medicinal chemistry. They have been reported for a variety of biological activities, with many compounds currently in clinical use. Pyridine derivatives hold importance for modern medicinal applications due to their structural diversity and broad pharmacological profiles (Altaf et al., 2015).

Development of Macozinone for TB Treatment

Another noteworthy application of a related compound is Macozinone, a piperazine-benzothiazinone PBTZ169, which targets Mycobacterium tuberculosis. It is undergoing clinical studies for tuberculosis treatment, showing the potential of pyridine derivatives in addressing global health challenges (Makarov & Mikušová, 2020).

Environmental and Chemical Research

Degradation of Polyfluoroalkyl Chemicals

The study of polyfluoroalkyl chemicals, which includes derivatives related to pyridine sulfonamides, highlights the environmental persistence and potential for bioaccumulation of certain chemical compounds. Understanding their degradation pathways is crucial for assessing environmental fate and impacts (Liu & Avendaño, 2013).

Removal of PFAS from Water

Research on the removal of poly- and perfluoroalkyl substances (PFAS) from water underscores the challenge of treating water contaminated with persistent organic pollutants, including fluorinated compounds. This area of study is critical for developing effective water treatment technologies to mitigate human and environmental health risks (Gagliano et al., 2019).